Methyl (methylsulfinyl)methyl sulfide
Overview
Description
“Methyl (methylsulfinyl)methyl sulfide” is a chemical compound with the molecular formula C3H8OS2 . It is also known as “FAMSO”, “Formaldehyde dimethyl mercaptal S-oxide”, and “Methyl (methylthio)methyl sulfoxide” among other names . This compound is a colorless solid and features the sulfonyl functional group . It is relatively inert chemically and is able to resist decomposition at elevated temperatures .
Molecular Structure Analysis
The molecular structure of “Methyl (methylsulfinyl)methyl sulfide” consists of three carbon atoms, eight hydrogen atoms, one sulfur atom, and two oxygen atoms . The InChI Key for this compound is OTKFCIVOVKCFHR-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
“Methyl (methylsulfinyl)methyl sulfide” is a colorless solid . It has a molecular weight of 124.22 g/mol . The density of this compound is reported to be 1.22 g/mL .
Scientific Research Applications
Chemical Reaction Studies
- Formation in Chemical Reactions : Methyl (methylsulfinyl)methyl sulfide is involved in various chemical reactions. For instance, when treated with sodium hydride, it can yield bis(methylthio)(methylsulfinyl)methane, as demonstrated in a study by Ogura, Katoh, and Tsuchihashi (1978) (Ogura, Katoh, & Tsuchihashi, 1978).
Catalytic Decomposition
- Catalytic Decomposition of Stable Sulfur Ylids : In research conducted by Matsuyama, Minato, and Kobayashi (1973), it was found that in the presence of certain disulfides, stable sulfur ylids including methyl (methylsulfinyl)methyl sulfide could decompose, forming methyl sulfide and other products (Matsuyama, Minato, & Kobayashi, 1973).
Atmospheric Chemistry
- Role in Atmospheric Chemistry : A key intermediate in marine atmospheric chemistry is the methylsulfinyl radical, closely related to methyl (methylsulfinyl)methyl sulfide. It plays a central role in the oxidation of dimethyl sulfide, as explored in a study by Estep and Schaefer (2016) (Estep & Schaefer, 2016).
Mercury Speciation in Sulfidic Waters
- Inorganic Speciation of Mercury : The study of mercury speciation in sulfidic waters, which is influenced by compounds like methyl (methylsulfinyl)methyl sulfide, is significant in environmental science. Research by Paquette and Helz (1997) delved into how different sulfur compounds affect mercury's behavior in these environments (Paquette & Helz, 1997).
Gas Phase Reactions
- Gas Phase Reactions Analysis : The behavior of the methylsulfinyl anion, derived from methyl (methylsulfinyl)methyl sulfide, in gas phase reactions was studied by Downard et al. (1992). They investigated reactions with various compounds, observing the formation and reactivity of different sulfur-containing ions (Downard et al., 1992).
Methylation in Organic Chemistry
- Methylation of Carbohydrates : Methylation of carbohydrates using methylsulfinyl anion, derived from methyl (methylsulfinyl)methyl sulfide, is a notable application in organic chemistry. Conrad (1972) discussed the effective methylation of carbohydrates with this anion (Conrad, 1972).
Sulfur Compounds in Environmental Science
- Cycling of Volatile Organic Sulfur Compounds : The study by Higgins et al. (2006) explored the cycling of volatile organic sulfur compounds in biosolids, including compounds related to methyl (methylsulfinyl)methyl sulfide, and their implications for odors (Higgins et al., 2006).
Biotransformations
- Biotransformations in Microorganisms : Research into the biotransformation capabilities of microorganisms, such as sulfate-reducing bacteria, often involves sulfur compounds like methyl (methylsulfinyl)methyl sulfide. A study by Benoit, Gilmour, and Mason (2001) focused on the influence of sulfide on mercury methylation by these bacteria (Benoit, Gilmour, & Mason, 2001).
Safety And Hazards
“Methyl (methylsulfinyl)methyl sulfide” is described as a hygroscopic substance with a stench . It is recommended to handle this compound in a well-ventilated place, wear suitable protective equipment, and avoid generating vapor or mist . In case of skin or eye contact, immediate rinsing with water is advised .
properties
IUPAC Name |
methylsulfanyl(methylsulfinyl)methane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H8OS2/c1-5-3-6(2)4/h3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTKFCIVOVKCFHR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCS(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H8OS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00865676 | |
Record name | Methane, (methylsulfinyl)(methylthio)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00865676 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear colorless to yellow hygroscopic liquid with a stench; [Acros Organics MSDS] | |
Record name | Methyl methylsulfinylmethyl sulfide | |
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Product Name |
Methyl (methylsulfinyl)methyl sulfide | |
CAS RN |
33577-16-1 | |
Record name | FAMSO | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=33577-16-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Methane, (methylsulfinyl)(methylthio)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033577161 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 33577-16-1 | |
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Record name | Methane, (methylsulfinyl)(methylthio)- | |
Source | EPA Chemicals under the TSCA | |
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Record name | Methane, (methylsulfinyl)(methylthio)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00865676 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl methylthiomethyl sulphoxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.046.874 | |
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Synthesis routes and methods
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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